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Compound of Interest

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
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. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

SQ 11,447, identified by its IUPAC name 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-
methylurea, is a small molecule with potential for further investigation in drug discovery and
development. This technical guide provides a comprehensive overview of its chemical
structure, and physicochemical properties. While specific biological activity and detailed
experimental protocols for SQ 11,447 are not extensively documented in publicly available
literature, this guide also explores the broader context of phenylurea derivatives to offer
insights into potential applications and methodologies for future research.

Chemical Structure and Identification

SQ 11,447 is a phenylurea derivative characterized by a methylurea group and a
dimethylaminopropylsulfanyl side chain attached to a phenyl ring.

Chemical Structure:
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Table 1: Chemical Identifiers for SQ 11,447[1]

Identifier Value

1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-

IUPAC Name methylurea

CAS Number 33406-68-7

Molecular Formula C13H21N30S

SMILES CNC(=0O)NC1=CC=CC=C1SCCCN(C)C

INChl=1S/C13H21N30S/c1-14-13(17)15-11-7-
InChl 4-5-8-12(11)18-10-6-9-16(2)3/h4-5,7-8H,6,9-
10H2,1-3H3,(H2,14,15,17)

InChlKey LNAUGIIFFGNNRW-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of SQ 11,447 are crucial for understanding its potential
pharmacokinetic and pharmacodynamic behavior.

Table 2: Physicochemical Properties of SQ 11,447[1]
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Property Value

Molecular Weight 267.39 g/mol
XLogP3 1.8

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 7

Exact Mass 267.140533 g/mol
Monoisotopic Mass 267.140533 g/mol
Topological Polar Surface Area 58.9 A2

Heavy Atom Count 18

Potential Biological Activities and Signaling
Pathways of Phenylurea Derivatives

While specific biological data for SQ 11,447 is limited, the broader class of phenylurea
derivatives exhibits a wide range of biological activities. This suggests potential areas of
investigation for SQ 11,447. Phenylurea compounds are known to act as:

» Enzyme Inhibitors: Many phenylurea derivatives target and inhibit specific enzymes. For
instance, they have been investigated as inhibitors of receptor tyrosine kinases (RTKS),
which are crucial in cancer signaling pathways.

o Anticancer Agents: The antiproliferative effects of phenylurea derivatives have been
demonstrated in various cancer cell lines.

» Herbicides: Certain phenylurea compounds are used commercially as herbicides, indicating
their potent effects on biological systems.

A potential mechanism of action for phenylurea derivatives as anticancer agents involves the
inhibition of receptor tyrosine kinases. This inhibition can disrupt downstream signaling
pathways responsible for cell growth, proliferation, and survival.
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Caption: Potential signaling pathway inhibition by a phenylurea derivative like SQ 11,447.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of SQ 11,447 are
not readily available. However, based on the general procedures for analogous phenylurea
derivatives, the following methodologies can be proposed for future research.

Proposed Synthesis Workflow

The synthesis of 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea could potentially
be achieved through a multi-step process. A generalized workflow is presented below.

3-Chloro-N,N-dit

Thioetherification: Urea Formation: Purification: Characterization:
. Reaction of 2-aminothiophenol Reaction of the resulting amine SQ 11,447 > (e.g., Chromatol .ra hy) (NMR, MS, etc.)
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Caption: A proposed general workflow for the synthesis of SQ 11,447.

In Vitro Biological Assay: Cytotoxicity Assessment (MTT
Assay)

To evaluate the potential anticancer activity of SQ 11,447, a common method is the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.

Materials:

e Cancer cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

SQ 11,447 dissolved in a suitable solvent (e.g., DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCI)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of SQ 11,447. Include a
vehicle control (solvent only).

 Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% CO2.

o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells
to convert MTT into formazan crystals.
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e Solubilization: Remove the medium and add the solubilization solution to dissolve the
formazan crystals.

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the control and determine
the IC50 (half-maximal inhibitory concentration) value.
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Caption: Experimental workflow for an MTT assay to determine cytotoxicity.

Conclusion
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SQ 11,447 is a phenylurea derivative with defined chemical and physical properties. While its
specific biological functions are not well-established, the known activities of the broader
phenylurea class suggest that it may hold potential as a subject for further research, particularly
in the areas of enzyme inhibition and anticancer studies. The experimental workflows provided
in this guide offer a starting point for the synthesis and biological evaluation of this compound.
Further investigation is warranted to fully elucidate the pharmacological profile of SQ 11,447.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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